2-(((2-(4-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(3-methoxypropyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-6-(3-methoxypropyl)-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H28N4O4S/c1-15-20(24-22(31-15)16-5-7-17(30-3)8-6-16)14-32-23-25-19-9-11-27(10-4-12-29-2)13-18(19)21(28)26-23/h5-8H,4,9-14H2,1-3H3,(H,25,26,28)
• InChI Key: XHDDQPOKZGKJBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CSC3=NC4=C(CN(CC4)CCCOC)C(=O)N3
• Molecular Formula: C23H28N4O4S
• Molecular Weight: 456.6 g/mol

Description

2-(((2-(4-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(3-methoxypropyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H28N4O4S and its molecular weight is 456.56. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Properties : Compounds with structures similar to the one have been studied for their antimicrobial properties. For instance, novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones have been synthesized and evaluated for antimicrobial activities, showing that some derivatives exhibit mild activities (Gomha et al., 2018).

• Anti-Inflammatory and Analgesic Agents : Similar chemical structures have been synthesized and tested for anti-inflammatory and analgesic activities. For example, derivatives of visnaginone and khellinone showed significant activity as COX-1/COX-2 inhibitors, with potent analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

• Antitumor Activity : Compounds resembling the specified chemical structure have been explored for their antitumor properties. For instance, new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives displayed significant anticancer activity on various human cancer cell lines (Hafez et al., 2017).

• Acaricidal Activity : Research has been conducted on phenyl methoxyacrylate derivatives containing similar structures for their acaricidal activity. These compounds demonstrated significant activity against certain pests, with relatively low acute toxicity to mammals, birds, and honeybees (Hao et al., 2020).

• Hydrogen-bonded Supramolecular Assemblies : Pyrimidine derivatives have been investigated for their role in forming hydrogen-bonded supramolecular structures. Such structures are significant in the field of supramolecular chemistry, impacting material science and drug design (Fonari et al., 2004).

• Antifungal Effects : Similar compounds have been studied for their antifungal properties. For instance, some 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine Derivatives showed effectiveness against important types of fungi (Jafar et al., 2017).